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Introduction

GSK2188931B is a potent and novel inhibitor of soluble epoxide hydrolase (sEH).[1] Inhibition
of sEH has been demonstrated to confer beneficial effects on cardiac function and ventricular
remodeling following myocardial infarction (Ml), primarily by preventing the degradation of
epoxyeicosatrienoic acids (EETs), which have anti-inflammatory and pro-fibrinolytic properties.
These notes provide a summary of the available data and protocols for the dosage and
administration of GSK2188931B in rodent models, with a focus on its application in a rat model
of cardiac remodeling.

Mechanism of Action: sgEH Inhibition

GSK2188931B exerts its therapeutic effects by inhibiting soluble epoxide hydrolase (sEH). sEH
is a key enzyme in the metabolism of arachidonic acid, responsible for the conversion of
epoxyeicosatrienoic acids (EETS) to their less active dihydroxyeicosatrienoic acids (DHETSs). By
inhibiting sEH, GSK2188931B increases the bioavailability of EETs, which possess anti-
inflammatory, vasodilatory, and anti-fibrotic properties. This mechanism has been shown to be
beneficial in a rat model of myocardial infarction, where GSK2188931B attenuated cardiac
fibrosis, reduced macrophage infiltration, and improved left ventricular function.[2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1150086#gsk2188931b-dosage-and-administration-
in-rodent-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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